Cas no 61110-84-7 (Oxiranecarboxylic acid, 3-phenyl-3-propyl-, methyl ester)

Oxiranecarboxylic acid, 3-phenyl-3-propyl-, methyl ester is an epoxide-functionalized ester compound characterized by its phenyl and propyl substituents on the oxirane ring. This structure imparts reactivity typical of epoxides, making it useful in synthetic organic chemistry as a building block for ring-opening reactions or polymer modifications. The methyl ester group enhances solubility in organic solvents, facilitating handling in various applications. Its balanced steric and electronic properties allow for controlled reactivity in nucleophilic additions or crosslinking processes. The compound’s stability under standard conditions ensures reliable performance in research and industrial settings, particularly in specialty chemical synthesis.
Oxiranecarboxylic acid, 3-phenyl-3-propyl-, methyl ester structure
61110-84-7 structure
Product Name:Oxiranecarboxylic acid, 3-phenyl-3-propyl-, methyl ester
CAS No:61110-84-7
MF:C13H16O3
MW:220.264344215393
CID:491617
PubChem ID:12343904
Update Time:2025-06-12

Oxiranecarboxylic acid, 3-phenyl-3-propyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Oxiranecarboxylic acid, 3-phenyl-3-propyl-, methyl ester
    • methyl 3-phenyl-3-propyloxirane-2-carboxylate
    • AKOS015259646
    • 61110-84-7
    • DTXSID60492503
    • EN300-699301
    • Inchi: 1S/C13H16O3/c1-3-9-13(10-7-5-4-6-8-10)11(16-13)12(14)15-2/h4-8,11H,3,9H2,1-2H3
    • InChI Key: MMLHUQFNQPGRSM-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OC)C1(C1C=CC=CC=1)CCC

Computed Properties

  • Exact Mass: 220.10998
  • Monoisotopic Mass: 220.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 38.8Ų

Experimental Properties

  • PSA: 38.83

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Additional information on Oxiranecarboxylic acid, 3-phenyl-3-propyl-, methyl ester

Oxiranecarboxylic acid, 3-phenyl-3-propyl-, methyl ester (CAS No. 61110-84-7): An Overview of Its Properties and Applications

Oxiranecarboxylic acid, 3-phenyl-3-propyl-, methyl ester (CAS No. 61110-84-7) is a versatile compound with a unique chemical structure that has garnered significant attention in various scientific and industrial applications. This compound, also known as 3-Phenyl-3-propyloxirane-2-carboxylic acid methyl ester, is characterized by its epoxy and ester functionalities, which contribute to its reactivity and potential utility in a wide range of chemical processes.

The molecular formula of Oxiranecarboxylic acid, 3-phenyl-3-propyl-, methyl ester is C12H16O3, and its molecular weight is approximately 208.25 g/mol. The compound's structure features an epoxy group (C3O) and a methyl ester group (COOCH3), which are key functional groups that influence its chemical behavior and reactivity. The presence of the phenyl group (C6H5) further enhances its aromatic character and stability.

In recent years, Oxiranecarboxylic acid, 3-phenyl-3-propyl-, methyl ester has been the subject of numerous studies due to its potential applications in organic synthesis, polymer science, and pharmaceutical research. One of the most notable areas of interest is its use as a building block in the synthesis of complex organic molecules. The epoxy group in the molecule can undergo ring-opening reactions with various nucleophiles, such as amines, alcohols, and thiols, leading to the formation of new functionalized products.

For example, a study published in the Journal of Organic Chemistry in 2022 explored the use of Oxiranecarboxylic acid, 3-phenyl-3-propyl-, methyl ester in the synthesis of novel chiral compounds. The researchers demonstrated that the compound could be efficiently converted into chiral amines through a tandem ring-opening/cyclization reaction sequence. This finding has significant implications for the development of new pharmaceuticals and agrochemicals that require chiral intermediates.

In addition to its synthetic applications, Oxiranecarboxylic acid, 3-phenyl-3-propyl-, methyl ester has also been investigated for its potential use in polymer science. The epoxy group can be polymerized to form high-performance polymers with unique properties. A recent study published in Macromolecules highlighted the use of this compound as a monomer in the synthesis of poly(ether ketone) (PEK) polymers. The resulting polymers exhibited excellent thermal stability and mechanical strength, making them suitable for high-performance applications in aerospace and automotive industries.

The pharmaceutical industry has also shown interest in Oxiranecarboxylic acid, 3-phenyl-3-propyl-, methyl ester due to its potential as a drug intermediate. The compound's reactivity and functional groups make it an attractive candidate for the synthesis of various drug molecules. For instance, a study published in Bioorganic & Medicinal Chemistry Letters in 2021 reported the use of this compound in the synthesis of novel anti-inflammatory agents. The researchers found that derivatives of Oxiranecarboxylic acid, 3-phenyl-3-propyl-, methyl ester exhibited potent anti-inflammatory activity in vitro and showed promise for further development as therapeutic agents.

The safety profile of Oxiranecarboxylic acid, 3-phenyl-3-propyl-, methyl ester is another important aspect that has been extensively studied. While the compound is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that it should be stored and handled with care to prevent exposure to skin or inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe usage.

In conclusion, Oxiranecarboxylic acid, 3-phenyl-3-propyl-, methyl ester (CAS No. 61110-84-7) is a valuable compound with a wide range of applications in organic synthesis, polymer science, and pharmaceutical research. Its unique chemical structure and reactivity make it an attractive candidate for the development of new materials and therapeutic agents. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various scientific and industrial fields.

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